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Compound of Interest

Compound Name: Ipsdienol

Cat. No.: B1210497 Get Quote

The proper disposal of Ipsdienol, a terpene alcohol utilized as a component in insect

pheromone lures, is a critical aspect of laboratory safety and environmental responsibility.

While some sources indicate that Ipsdienol in its final lure form may be considered non-

hazardous waste, its potential aquatic toxicity necessitates a cautious and informed approach

to disposal, particularly in a research environment where it may be handled in pure form or in

various solutions.[1][2] This guide provides detailed procedures for the safe handling and

disposal of Ipsdienol waste, ensuring the protection of personnel and the environment.

Hazard and Safety Overview
While several safety data sheets (SDS) classify Ipsdienol as not a hazardous substance or

mixture under GHS and OSHA criteria, it is crucial to note that a significant percentage of

reports to the ECHA C&L Inventory indicate that it is "very toxic to aquatic life."[2][3][4]

Therefore, preventing its release into the environment is a primary concern.

Personal Protective Equipment (PPE) when handling Ipsdienol waste should include:

Safety glasses or goggles

Chemical-resistant gloves (e.g., latex or vinyl)[1]

Laboratory coat
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For quick reference, the following table summarizes key physical and safety data for Ipsdienol.

Property Value Reference

Molecular Formula C₁₀H₁₆O [2]

Molecular Weight 152.23 g/mol [2]

Flash Point 87.78 °C (190.00 °F) [3]

Solubility

Insoluble in water; Soluble in

alcohol, acetone, ether,

petroleum ether

[1][3]

Aquatic Toxicity

Reported as "Very toxic to

aquatic life" in 27.3% of GHS

notifications

[2]

GHS Hazard Class
Generally not classified as

hazardous
[2][4]

Experimental Protocol: Spill Cleanup and
Preparation for Disposal
This protocol outlines the steps for managing a small-scale Ipsdienol spill and preparing the

waste for collection.

Materials:

Inert absorbent material (e.g., vermiculite, sand, or spill kit absorbent)[1][5]

Sealable, labeled hazardous waste container[5][6]

Soap and water[1]

Appropriate PPE

Procedure:
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Ensure Proper Ventilation: If a spill occurs, ensure the area is well-ventilated.

Contain the Spill: Wearing appropriate PPE, contain the spill using an inert absorbent

material.[1][5]

Collect Absorbed Material: Carefully collect the absorbed Ipsdienol and place it into a

designated, leak-proof, and clearly labeled hazardous waste container.[5] The label should

include "Hazardous Waste," the chemical name "Ipsdienol," and the approximate quantity.

[6]

Clean the Spill Area: Wash the affected area thoroughly with soap and water.[1]

Dispose of Contaminated Materials: Any materials used for cleanup, such as gloves and

absorbent pads, should also be placed in the hazardous waste container.

Container Rinsing (for empty containers): Empty Ipsdienol containers should be triple-rinsed

with a suitable solvent in which Ipsdienol is soluble (e.g., ethanol or acetone).[7][8] The

rinsate must be collected and disposed of as hazardous waste in a designated solvent waste

container.[7]

Storage Pending Disposal: Store the sealed waste container in a designated, secure, and

well-ventilated satellite accumulation area, away from incompatible materials, until it is

collected by a licensed chemical waste management company.[5][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ipsdienol waste in a laboratory setting.
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Caption: Ipsdienol Waste Disposal Decision Workflow.
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Key Disposal Principles
Do Not Dispose Down the Drain: Never pour Ipsdienol or its solutions down the sink or into

any sewer system.[5][9] Its potential aquatic toxicity can harm marine life.[2]

Segregate Waste: Do not mix Ipsdienol waste with other waste streams unless they are

compatible.[6]

Consult Local Regulations: Always adhere to your institution's and local environmental

agency's guidelines for hazardous waste disposal.[9][10]

Professional Disposal: The final disposal of Ipsdienol waste must be conducted through an

approved and licensed waste disposal service.[5][11]

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of Ipsdienol, fostering a culture of safety and

sustainability within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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